Benzo[d]thiazol-6-yl(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, which include “Benzo[d]thiazol-6-yl(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a benzothiazole ring, a pyrazine ring, and a pyrrolidine ring. The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .
Scientific Research Applications
Synthesis and Antibacterial Screening
Research has focused on synthesizing novel compounds based on the benzo[d]thiazolyl moiety for their potential antibacterial activities. For instance, Landage, Thube, and Karale (2019) synthesized a new series of compounds characterized by spectral and analytical data, which were then screened for their antibacterial activities, highlighting the versatility of the benzo[d]thiazolyl scaffold in developing new antibacterial agents (Landage, Thube, & Karale, 2019).
Antimicrobial and Antifungal Activities
Compounds derived from benzo[d]thiazol-6-yl(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone have been investigated for their in vitro antibacterial, antifungal, and antimycobacterial activities. Pandya et al. (2019) synthesized a library of compounds that were evaluated for their biological activities against various bacterial and fungal strains, demonstrating the potential of these derivatives in antimicrobial drug development (Pandya et al., 2019).
Anticancer Applications
The compound and its derivatives have also been explored for their potential anticancer properties. Nagaraju et al. (2020) synthesized thiazole/benzothiazole fused pyranopyrimidine derivatives, evaluating their antiproliferative activity against various cancer cell lines. This research indicates the promise of this compound derivatives as selective cytotoxic agents in cancer therapy (Nagaraju, Reddy, Padmaja, & Ugale, 2020).
Anti-inflammatory and Bronchodilatory Activities
Ochiai et al. (2012) explored the design, synthesis, and structure-activity relationships of dual PDE3/4-inhibitory fused bicyclic heteroaromatic-dihydropyridazinones based on the benzo[d]thiazolyl scaffold. These compounds exhibited potent bronchodilatory and anti-inflammatory activities, highlighting the potential of benzo[d]thiazol-6-yl derivatives in treating conditions that require both bronchodilation and inflammation control (Ochiai et al., 2012).
Mechanism of Action
While the specific mechanism of action for “Benzo[d]thiazol-6-yl(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone” is not available in the retrieved sources, benzothiazole derivatives have been found to exhibit a variety of biological activities. For instance, some benzothiazole derivatives have been found to exhibit anti-Parkinsonian activity by alleviating haloperidol-induced catalepsy in mice .
Future Directions
The future directions for research on “Benzo[d]thiazol-6-yl(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications. For instance, further studies could be conducted to confirm the anti-Parkinsonian activity of benzothiazole derivatives . Additionally, the development of novel benzothiazole derivatives with improved pharmacological profiles could be a promising area of future research .
Properties
IUPAC Name |
1,3-benzothiazol-6-yl-(3-pyrazin-2-yloxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2S/c21-16(11-1-2-13-14(7-11)23-10-19-13)20-6-3-12(9-20)22-15-8-17-4-5-18-15/h1-2,4-5,7-8,10,12H,3,6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IILMBDDHOLSUMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CN=C2)C(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.